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Abstract
This application note details a rapid and efficient capillary electrophoresis (CE) method for the

simultaneous determination of amoxicillin and clavulanic acid in pharmaceutical preparations.

[1][2][3][4] This method offers a fast, inexpensive, and environmentally friendly alternative to

traditional high-performance liquid chromatography (HPLC) methods.[1][2] The described

protocol utilizes a simple capillary zone electrophoresis (CZE) technique with UV detection,

achieving complete separation of both analytes in under three minutes.[1][3][5] The method has

been validated for its reproducibility, precision, accuracy, and linearity, demonstrating its

suitability for routine quality control analysis.[1][2]

Introduction
Amoxicillin is a broad-spectrum β-lactam antibiotic commonly combined with clavulanic acid, a

β-lactamase inhibitor.[1][2][3][4] Clavulanic acid protects amoxicillin from degradation by β-

lactamase enzymes, thereby extending its antibacterial spectrum.[1][2][3][4] The combination is

widely used in various pharmaceutical formulations. Accurate and simultaneous quantification

of both compounds is crucial for ensuring the quality and efficacy of these products. Capillary

electrophoresis has emerged as a powerful analytical technique for this purpose, offering

advantages such as high separation efficiency, short analysis times, and minimal solvent

consumption.[1][6] This note provides a detailed protocol for the simultaneous analysis of

amoxicillin and clavulanic acid using a straightforward and robust CE method.
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Experimental
Instrumentation and Reagents

Capillary Electrophoresis System: An Agilent 7100 CE system or equivalent, equipped with a

diode array detector (DAD).[3]

Capillary: Fused-silica capillary.

Reagents: Amoxicillin trihydrate and potassium clavulanate reference standards, sodium

tetraborate, sodium hydroxide, and purified water.

Standard and Sample Preparation
Standard Stock Solutions: Prepare individual stock solutions of amoxicillin and clavulanic acid

at a concentration of 1 mg/mL in purified water.[3] From these, prepare working standard

mixtures by appropriate dilution with water to fall within the desired calibration range.[3]

Sample Preparation (from Tablets):

Accurately weigh and pulverize a representative number of tablets (e.g., 10 tablets) to obtain

a homogenous powder.[1][3]

Weigh an amount of the powder equivalent to a single dose (e.g., 500 mg amoxicillin and

125 mg clavulanic acid) and transfer it to a 100 mL volumetric flask.[1][3]

Add purified water to the flask, sonicate to dissolve the active ingredients, and then dilute to

the mark with water.[3][7]

Filter the solution through a 0.45 µm membrane filter.[7][8]

Further dilute the filtrate with water to a suitable concentration for CE analysis.[3]

Capillary Electrophoresis Protocol
A robust and rapid separation of amoxicillin and clavulanic acid can be achieved using the

following capillary zone electrophoresis (CZE) conditions.
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Capillary Conditioning and Washing Procedure
Initial Capillary Wash (at the beginning of the day):

Wash the capillary with 0.1 M sodium hydroxide for 5 minutes.[1][3]

Follow with a 5-minute wash with purified water.[1][3]

Pre-injection Wash (before each analysis):

Wash the capillary for 2 minutes with the running buffer.[1][3]

Electrophoretic Conditions
Parameter Condition

Background Electrolyte (BGE) 25 mM Sodium Tetraborate

pH of BGE 9.30

Applied Voltage +25 kV

Temperature 25 °C

Injection Mode Hydrodynamic

Injection Parameters 50 mbar for 1 second

Detection Wavelength 230 nm

Table 1: Optimized Capillary Electrophoresis Conditions for the Simultaneous Analysis of

Amoxicillin and Clavulanic Acid.[1][2][3][5]

Method Validation Summary
The analytical performance of this CE method has been thoroughly evaluated, demonstrating

its reliability for the intended application.
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Parameter Amoxicillin Clavulanic Acid

Linearity Range (µg/mL)
0.05 - 3.03 mg/ml (in a related

study)

0.02 - 2.02 mg/ml (in a related

study)

Limit of Detection (LOD) 25.0 µmol/L (in a related study) 5.0 µmol/L (in a related study)

Accuracy (Recovery %) 98 - 103% (in a related study) 98 - 103% (in a related study)

Table 2: Summary of Method Validation Parameters. Note that the linearity and LOD values are

from a related CE method and may vary slightly with the primary protocol.[9][10][11]

Results and Discussion
Under the optimized conditions, a baseline separation of amoxicillin and clavulanic acid is

achieved in approximately 2 minutes.[1][2][3] The typical migration order is amoxicillin followed

by clavulanic acid.[3] The method is highly specific, and no interference from common

pharmaceutical excipients has been observed. The rapid analysis time and simple sample

preparation make this method highly suitable for high-throughput quality control environments.

Visualization of the Experimental Workflow
The following diagram illustrates the key steps involved in the simultaneous analysis of

amoxicillin and clavulanic acid using the described capillary electrophoresis method.
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Figure 1: Experimental workflow for the simultaneous analysis of amoxicillin and clavulanic acid

by capillary electrophoresis.

Conclusion
The capillary electrophoresis method presented in this application note is a reliable and

efficient tool for the simultaneous quantification of amoxicillin and clavulanic acid in

pharmaceutical formulations. Its simplicity, speed, and low operational cost make it an excellent

alternative to conventional HPLC methods for routine quality control analysis in the

pharmaceutical industry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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